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Compound of Interest

Compound Name: MSC-1186

Cat. No.: B15607410

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the solubility and stability of MSC-1186 when prepared in
Dimethyl Sulfoxide (DMSO). It includes frequently asked questions and troubleshooting advice
to ensure accurate and reproducible experimental results.

Solubility and Stability Data

The following table summarizes the key quantitative data regarding the solubility and stability of
MSC-1186 in DMSO, compiled from various suppliers. Note that MSC-1186 is also known as
PND-1186 or VS-4718.
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Parameter Value Source
Solubility in DMSO >50.2 mg/mL APEXBIO[1]
Soluble to 100 mM R&D Systems[2]
5 mg/mL Cayman Chemical[3]
=234 mg/mL (67.80 mM) MedchemExpress[4]
100 mg/mL (199.4 mM) Selleck Chemicals[5][6]
) N Stored below -20°C for several
Stock Solution Stability APEXBIO[1]
months.
In solvent: -80°C for 2 years;
MedchemExpress[4]
-20°C for 1 year.
In DMSO: 4°C for 2 weeks; )
DC Chemicals[7]
-80°C for 6 months.
In solvent: -80°C for 1 year; )
Selleck Chemicals[6]
-20°C for 1 month.
N -20°C for 3 years; 4°C for 2
Powder Stability MedchemExpress[4]

years.

-20°C for 2 years.

DC Chemicals[7]

Experimental Workflow and Signaling Pathway

To ensure proper handling and use of MSC-1186, a standardized workflow is recommended.

The following diagram illustrates the key steps for preparing and storing a stock solution.

uuuuuuuuuuuuuuuuuuuu
Start: Weigh MSC-1186 Powder

Stock Solution Preparation

Add Anhydrous DMSO

Use immediately in experiment
(Avoid repeated freeze-thaw)
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Caption: Workflow for preparing and storing MSC-1186 in DMSO.

MSC-1186 is a potent inhibitor of Focal Adhesion Kinase (FAK). The diagram below outlines its
role in the FAK signaling pathway.
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Caption: MSC-1186 inhibits FAK autophosphorylation and downstream signaling.
Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for MSC-11867
Al: The recommended solvent for preparing stock solutions of MSC-1186 is anhydrous DMSO.

Q2: How do | dissolve MSC-1186 in DMSO?
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A2: To aid dissolution, it is recommended to warm the vial at 37°C for 10 minutes and/or
sonicate the solution in an ultrasonic bath.[1] Vortexing the solution will help ensure it is
homogeneous before use.

Q3: What is the maximum concentration of MSC-1186 that can be achieved in DMSO?

A3: The reported solubility of MSC-1186 in DMSO varies between suppliers, with values
ranging from 5 mg/mL to 100 mg/mL.[3][5][6] It is advisable to consult the certificate of analysis
for the specific batch you are using.

Q4: How should | store the MSC-1186 stock solution in DMSO?

A4: For long-term storage, it is best to store aliquots of the stock solution at -80°C, where it can
be stable for up to two years.[4] For shorter-term storage, -20°C is acceptable for up to one
year.[4] Some suppliers recommend a shorter duration of one month at -20°C, so it is crucial to
refer to the supplier's guidelines.[6] To maintain the integrity of the compound, avoid repeated
freeze-thaw cycles.[6]

Q5: Is it normal to see precipitation in my MSC-1186 stock solution after thawing?

A5: Precipitation can occur, especially if the stock solution is stored at a high concentration. If
you observe precipitation, gently warm the vial to 37°C and vortex or sonicate to redissolve the
compound completely before use.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving MSC-1186

- Insufficient solvent.-
Compound has precipitated
out of solution.- Use of non-
anhydrous DMSO.

- Ensure you are using the
correct volume of DMSO for
your desired concentration.-
Warm the solution at 37°C and
sonicate or vortex to aid
dissolution.[1]- Use fresh,
anhydrous DMSO, as
hygroscopic DMSO can
negatively impact solubility.[4]

[6]

Inconsistent Experimental

Results

- Inaccurate concentration of
stock solution.- Degradation of
the compound.- Repeated

freeze-thaw cycles.

- Ensure the compound is fully
dissolved before making
dilutions.- Aliquot the stock
solution into single-use vials to
avoid multiple freeze-thaw
cycles.[6]- Store the stock
solution at the recommended
temperature (-80°C for long-
term storage).[4][6][7]

Precipitation in Cell Culture
Media

- Low solubility of MSC-1186 in

agueous solutions.

- Ensure the final
concentration of DMSO in your
cell culture media is low
(typically <0.5%) and does not
affect cell viability.- Prepare
fresh dilutions from your stock

solution for each experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [MSC-1186 in DMSO: A Technical Support Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607410#msc-1186-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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